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Compound of Interest

Compound Name: Dbco-peg13-dbco

Cat. No.: B8104337

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet
(SDS) information for Dibenzocyclooctyne-Polyethylene Glycol (13)-Dibenzocyclooctyne
(DBCO-PEG13-DBCO). As a critical bifunctional linker in bioconjugation and drug
development, understanding its safety and handling profile is paramount for ensuring
laboratory safety and experimental integrity. This document synthesizes available data from
safety data sheets of closely related compounds, product specifications, and relevant
toxicological guidelines to provide a thorough safety profile.

Hazard Identification and Classification

While a specific Safety Data Sheet for DBCO-PEG13-DBCO is not publicly available, data from
analogous structures, such as DBCO-PEG-DBCO and DBCO-PEG13-NHS ester, provide
valuable insights into its potential hazards.

Based on the available information for closely related compounds, DBCO-PEG13-DBCO is
generally not classified as a hazardous substance. However, a related compound containing
the DBCO-PEG13 moiety is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) as follows:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

e Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.
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o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects.

It is therefore prudent to handle DBCO-PEG13-DBCO with the assumption of these potential
hazards.

Pictograms:

For related compounds, the following pictograms are applicable:

Pictogram Description
lraalt text Exclamation Mark
leialt text Environment

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
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e P391: Collect spillage.

e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of DBCO-PEG13-DBCO are not
extensively published. The following table summarizes available information from various

suppliers.

Property Value Source

Molecular Formula CesHssN4O17 BroadPharm

Molecular Weight 1207.4 g/mol BroadPharm
White to off-white solid or Inferred from related

Appearance _ o
viscous liquid compounds

- Soluble in water, DMSO, DCM,

Solubility BroadPharm
DMF

Purity >95% - 98% BroadPharm

Toxicological Information

To the best of our knowledge, the chemical, physical, and toxicological properties of DBCO-
PEG13-DBCO have not been thoroughly investigated. The classification of a related compound
as "Acute toxicity, Oral (Category 4)" suggests that the LD50 (rat, oral) is between 300 and
2000 mg/kg.

Experimental Protocol: OECD Test Guideline 401 (Acute
Oral Toxicity)

The "Acute toxicity, Oral (Category 4)" classification is typically determined following
standardized protocols such as the now-rescinded OECD Test Guideline 401.[1][2][3][4][5] This
guideline, while replaced by alternative methods that reduce animal use, provides the
foundational methodology for such classifications.
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Methodology:

Test Animals: The test is primarily conducted on rodent species (e.g., rats). A group of at
least 5 animals of the same sex is used for each dose level.

« Administration of Substance: The test substance is administered orally via gavage in
graduated doses to several groups of animals, with one dose per group.

o Observation: Animals are observed for a defined period (typically 14 days) for signs of
toxicity and mortality. Observations include changes in skin, fur, eyes, and mucous
membranes, as well as respiratory, circulatory, autonomic, and central nervous system
effects.

o Data Collection: The number of mortalities in each group is recorded, and the LD50 (the
statistically derived single dose that can be expected to cause death in 50% of the animals)
is calculated.

o Pathology: A gross necropsy is performed on all animals at the end of the observation period
to identify any pathological changes.

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of DBCO-PEG13-DBCO and
to ensure the safety of laboratory personnel.

Safe Handling Workflow

The following diagram outlines the recommended workflow for the safe handling of DBCO-
PEG13-DBCO.
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Safe Handling Workflow for DBCO-PEG13-DBCO

Receiving and Storage
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Caption: Logical workflow for the safe handling of DBCO-PEG13-DBCO.
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Storage Conditions

o Temperature: Store at -20°C for long-term stability.

o Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent
degradation.

 Light: Protect from light.

e Moisture: Keep in a dry, desiccated environment.

Disposal

Dispose of DBCO-PEG13-DBCO and its containers in accordance with local, state, and federal
regulations. It should be treated as chemical waste. Avoid release into the environment.

First-Aid and Emergency Procedures

In case of exposure, follow these first-aid measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

In all cases of exposure, seek medical attention.

Conclusion

While a comprehensive, specific safety data sheet for DBCO-PEG13-DBCO is not readily
available, a conservative approach to handling based on the known hazards of structurally
similar compounds is recommended. Researchers should adhere to standard laboratory safety
practices, including the use of appropriate personal protective equipment, and ensure proper
storage and disposal. This technical guide provides a framework for the safe and effective use
of DBCO-PEG13-DBCO in research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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